Cas no 2034261-02-2 (1-methyl-3-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one)

• Product name: 1-methyl-3-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one
• CAS No: 2034261-02-2
• MF: C₁₆H₁₆F₃N₅O₂
• MW: 367.3258
• CID: 5348190

1-methyl-3-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl]pyridin-2-one
• 1-methyl-3-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carbonyl)pyridin-2(1H)-one
• 1-methyl-3-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one

• Inchi： 1S/C16H16F3N5O2/c1-22-4-2-3-11(14(22)25)15(26)24-7-5-23(6-8-24)13-9-12(16(17,18)19)20-10-21-13/h2-4,9-10H,5-8H2,1H3
• InChI Key： KPWLVDYUHXLBII-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C(=NC([H])=N1)N1C([H])([H])C([H])([H])N(C(C2=C([H])C([H])=C([H])N(C([H])([H])[H])C2=O)=O)C([H])([H])C1([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 626
• Topological Polar Surface Area: 69.6
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-methyl-3-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one

Compound CAS No. 2034261-02-2: 1-methyl-3-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one

The compound with CAS No. 2034261-02-2, known as 1-methyl-3-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in targeting specific biological pathways, making it a valuable candidate for therapeutic interventions.

Structural Analysis and Synthesis

The molecular structure of 1-methyl-3-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one is characterized by a complex arrangement of functional groups. The presence of a trifluoromethyl group on the pyrimidine ring introduces electronic effects that enhance the molecule's stability and bioavailability. The piperazine moiety further contributes to the compound's ability to interact with biological targets, such as enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient construction of this compound. Researchers have employed multi-component reactions and catalytic methodologies to optimize the synthesis process. These methods not only improve yield but also ensure the scalability of production, which is crucial for preclinical and clinical studies.

Pharmacological Properties and Mechanism of Action

Emerging research has demonstrated that CAS No. 2034261-02-2 exhibits potent activity against various disease targets. For instance, studies have shown that this compound acts as a selective inhibitor of certain kinases, which are implicated in cancer progression and inflammatory diseases. Its ability to modulate these targets without significant off-target effects underscores its potential as a precision medicine agent.

In vitro experiments have revealed that the compound demonstrates excellent solubility and permeability, which are critical for effective drug delivery. Furthermore, its metabolic stability has been evaluated using advanced analytical techniques, providing insights into its pharmacokinetic profile.

Applications in Drug Development

The compound's unique properties make it an attractive candidate for therapeutic applications across multiple therapeutic areas. For example, its anti-inflammatory properties have been explored in preclinical models of autoimmune diseases, while its anti-cancer activity has been tested in various tumor models.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of this compound. Preclinical studies are currently underway to assess its safety profile and efficacy in animal models, paving the way for potential clinical trials.

Conclusion

In summary, CAS No. 2034261-02-2 (1-methyl-3-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one) represents a cutting-edge advancement in medicinal chemistry. Its innovative structure, combined with promising pharmacological properties, positions it as a leading candidate for future therapeutic interventions. As research continues to unfold, this compound holds the potential to address unmet medical needs and contribute significantly to the field of drug discovery.